Cas no 89205-05-0 (4-Oxazolecarboxylic acid, 5-(2,4-dimethylphenyl)-)

• Product name: 4-Oxazolecarboxylic acid, 5-(2,4-dimethylphenyl)-
• CAS No: 89205-05-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 608894
• PubChem ID: 61636883

4-Oxazolecarboxylic acid, 5-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(2,4-dimethylphenyl)-
• 5-(2,4-dimethylphenyl)-1,3-oxazole-4-carboxylic acid
• AKOS010901338
• DTXSID70734244
• 89205-05-0
• 5-(2,4-Dimethylphenyl)oxazole-4-carboxylic acid

• Inchi： InChI=1S/C12H11NO3/c1-7-3-4-9(8(2)5-7)11-10(12(14)15)13-6-16-11/h3-6H,1-2H3,(H,14,15)
• InChI Key： LRRZGSGEUOXNDP-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C2=C(N=CO2)C(=O)O)C

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų